5-(furan-2-yl)-4-(furan-2-ylmethyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-(furan-2-yl)-4-(furan-2-ylmethyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C11H9N3O2S/c17-11-13-12-10(9-4-2-6-16-9)14(11)7-8-3-1-5-15-8/h1-6H,7H2,(H,13,17)
• InChI Key: FNEXVRSIDFIWBL-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CN2C(=NNC2=S)C3=CC=CO3
• Molecular Formula: C11H9N3O2S
• Molecular Weight: 247.28 g/mol

Description

Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen. Triazole refers to either one of a pair of isomeric chemical compounds with molecular formula C2H3N3, having a five-membered ring of two carbon atoms and three nitrogen atoms.

Synthesis Analysis

Furan is usually converted by hydrogenation to tetrahydrofuran, which is used as a solvent and for the production of adipic acid and hexamethylenediamine. The synthesis of furan derivatives has been explored in various studies.

Molecular Structure Analysis

The molecular structure of furan involves a five-membered ring with one oxygen atom and four carbon atoms. The structure of triazole consists of a five-membered ring with two carbon atoms and three nitrogen atoms.

Chemical Reactions Analysis

Furan can undergo a variety of reactions, including polymerization and conversion to other derivatives. For example, furfural can be manufactured from corn cobs and oat hulls by treatment with acid.

Physical And Chemical Properties Analysis

Furan is a colorless, volatile, and somewhat toxic liquid that boils at 31.36° C. The physical and chemical properties of furan derivatives can vary significantly depending on their specific structures.

Scientific Research Applications

Synthesis and Characterization

5-(Furan-2-yl)-4-(furan-2-ylmethyl)-4H-1,2,4-triazole-3-thiol and its derivatives have been synthesized and characterized through various methods. The synthesis involves the use of furan-2-carboxylic acid hydrazide, and the structures of the synthesized compounds are confirmed using elemental analyses, IR, 1H-NMR, and mass spectral studies. These compounds display thiol-thione tautomeric equilibrium, a chemical property significant in understanding their behavior in different environments (Koparır, Çetin, & Cansiz, 2005).

Biological Activities

Antimicrobial Properties

Research indicates that derivatives of this compound exhibit antimicrobial activities. Studies on various derivatives, including those with S-alkyl and acetic acid ester modifications, show moderate activity against standard test cultures of gram-positive and gram-negative bacteria. This implies potential applications in the development of antimicrobial agents (Danilchenko & Parchenko, 2017).

Analgesic Effects

The analgesic activity of new derivatives of 5-(furan-2-yl)-4-(furan-2-ylmethyl)-4H-1,2,4-triazole-3-thiols has been investigated, revealing that certain compounds exhibit moderate activity, potentially useful for the synthesis of new analgesic agents (Danilchenko, 2018).

Physicochemical Studies

Structural and Thermal Analysis

The structural and thermal behavior of 4-amino-5-(furan-2-yl)-4H-1,2,4-triazole-3-thione, a related compound, has been studied in detail. It forms a stable charge-transfer complex and exhibits stability in a solid state over a broad temperature range. This knowledge is essential for understanding the stability and potential applications of these compounds in various conditions (Ivolgina et al., 2020).

Mechanism of Action

The mechanism of action of furan and its derivatives in biological systems can vary widely and is often complex.

Safety and Hazards

Furan is somewhat toxic and volatile. Safety measures should be taken when handling furan and its derivatives.

Future Directions

Furan derivatives have potential applications in various fields, including the production of biofuels and pharmaceuticals. Future research may focus on developing more efficient methods for synthesizing furan derivatives and exploring their potential applications.